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Compound of Interest

1-tert-butyl-1H-pyrazole-4-
Compound Name:
carboxylic acid

Cat. No.: B1346173

A Technical Guide to 1-tert-butyl-1H-pyrazole-4-
carboxylic acid

This document provides a comprehensive overview of 1-tert-butyl-1H-pyrazole-4-carboxylic
acid, tailored for researchers, scientists, and professionals in the field of drug development. It
covers the fundamental molecular properties, detailed experimental protocols for its synthesis,
and a logical workflow for its preparation and analysis.

Molecular Data and Properties

The key molecular identifiers and properties of 1-tert-butyl-1H-pyrazole-4-carboxylic acid are
summarized below. This data is essential for accurate experimental design, stoichiometric
calculations, and analytical characterization.
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Property Value

Molecular Formula CsH12N202[1][2][3]1[4]

Molecular Weight 168.19 g/mol [1][4]

IUPAC Name 1-tert-butyl-1H-pyrazole-4-carboxylic acid
CAS Number 950858-65-8[2][5]

SMILES CC(C)(C)N1C=C(C=N1)C(=0)O[2][3]

Experimental Protocols

The synthesis of pyrazole carboxylic acids is a fundamental process in the development of
various bioactive compounds.[1] The following protocols provide detailed methodologies for the
synthesis of 1-tert-butyl-1H-pyrazole-4-carboxylic acid and related derivatives.

1. Synthesis via Saponification of Ethyl Ester

This protocol details the hydrolysis of an ethyl ester precursor to yield the target carboxylic
acid.

o Starting Material: Ethyl 1-tert-butyl-1H-pyrazole-4-carboxylate

e Reagents: Lithium hydroxide (LIOH), Tetrahydrofuran (THF), Methanol (MeOH), Water
(H20), 10% Hydrochloric acid (HCI), Ethyl acetate (EtOAc), Sodium sulfate (NazS0Oa).

Procedure:

Prepare a mixed solvent system of THF-MeOH-H:20 in a 3:1:1 volume ratio.[5]

Dissolve ethyl 1-tert-butyl-1H-pyrazole-3-carboxylate (1.66 mmol) and LiOH (5.0 mmol) in 8
mL of the prepared mixed solvent.[5]

Stir the reaction mixture at 25 °C for 12 hours.[5]

Upon completion, add H20 and EtOAc to the mixture.[5]
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 Acidify the mixture with a 10% HCI solution to precipitate the product.[5]
e Separate the organic layer.

e Dry the organic layer with Na2SOa4 and concentrate it under reduced pressure to obtain the
final product, 1-tert-butyl-1H-pyrazole-4-carboxylic acid.[5]

2. General Synthesis of Pyrazole Carboxylic Acids via Hydrolysis

This method describes a general procedure for preparing pyrazole carboxylic acids from their
corresponding esters using basic conditions.

o Starting Material: Appropriate pyrazole-4-carboxylate ester

» Reagents: Sodium hydroxide (NaOH) or Potassium hydroxide (KOH), Ethanol (EtOH) or
Methanol (MeOH), Water, Hydrochloric acid (HCI).

Procedure:

Dissolve the starting pyrazole ester (e.qg., ethyl 1-(4-tert-butylbenzyl)-3-phenyl-1H-pyrazole-
5-carboxylate) in ethanol.[6]

e Add a solution of potassium hydroxide in ethanol to the refluxing ester solution.[7]
Alternatively, the ester can be treated with a solution of 2N NaOH in methanol and heated to
reflux.[8]

o Heat the reaction mixture on a steam bath or reflux for a period of minutes to several hours
(e.g., 5 minutes to 3 hours).[6][7]

e Remove the solvent under reduced pressure.[6]
e Dissolve the residue in water and acidify with concentrated or 10% hydrochloric acid.[6][7]

o Collect the precipitated product by filtration and dry it to yield the pyrazole carboxylic acid.[6]
[7]

Visualized Workflow and Pathways
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The following diagrams illustrate key processes relevant to the synthesis and handling of 1-
tert-butyl-1H-pyrazole-4-carboxylic acid.
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Caption: Workflow for the synthesis of 1-tert-butyl-1H-pyrazole-4-carboxylic acid.
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Caption: Role of pyrazole derivatives in chemical synthesis and industry applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346173#1-tert-butyl-1h-pyrazole-4-carboxylic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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